Cas no 2877641-70-6 (2-[1-(6-methyl-1,3-benzothiazol-2-yl)piperidin-4-yl]-N-(oxan-4-yl)acetamide)

• Product Name: 2-[1-(6-methyl-1,3-benzothiazol-2-yl)piperidin-4-yl]-N-(oxan-4-yl)acetamide
• CAS No: 2877641-70-6
• MF: C₂₀H₂₇N₃O₂S
• MW: 373.512283563614
• CID: 5309259
• PubChem ID: 165432173
• Update Time: 2025-10-18

2-[1-(6-methyl-1,3-benzothiazol-2-yl)piperidin-4-yl]-N-(oxan-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• AKOS040887873
• 2877641-70-6
• 2-[1-(6-methyl-1,3-benzothiazol-2-yl)piperidin-4-yl]-N-(oxan-4-yl)acetamide
• F6830-8348
• 1-(6-Methyl-2-benzothiazolyl)-N-(tetrahydro-2H-pyran-4-yl)-4-piperidineacetamide

• Inchi： 1S/C20H27N3O2S/c1-14-2-3-17-18(12-14)26-20(22-17)23-8-4-15(5-9-23)13-19(24)21-16-6-10-25-11-7-16/h2-3,12,15-16H,4-11,13H2,1H3,(H,21,24)
• InChI Key： JCUGVLPSHRSAPP-UHFFFAOYSA-N
• SMILES： N1(C2=NC3=CC=C(C)C=C3S2)CCC(CC(NC2CCOCC2)=O)CC1

Computed Properties

• Exact Mass: 373.18239829g/mol
• Monoisotopic Mass: 373.18239829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 82.7Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 15.44±0.20(Predicted)

Additional information on 2-[1-(6-methyl-1,3-benzothiazol-2-yl)piperidin-4-yl]-N-(oxan-4-yl)acetamide

2-[1-(6-methyl-1,3-benzothiazol-2-yl)piperidin-4-yl]-N-(oxan-4-yl)acetamide: A Comprehensive Overview

2-[1-(6-methyl-1,3-benzothiazol-2-yl)piperidin-4-yl]-N-(oxan-4-yl)acetamide, commonly referred to by its CAS number 2877641-70-6, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of benzothiazoles, which are known for their versatile properties and wide-ranging uses in drug discovery and material science.

The structure of this compound is characterized by a benzothiazole ring system, which is a fused bicyclic structure consisting of a benzene ring and a thiazole ring. The thiazole ring contains a sulfur atom and two nitrogen atoms, contributing to its unique electronic properties. The benzothiazole moiety in this compound is further substituted with a methyl group at the 6-position, enhancing its stability and reactivity. This substitution pattern is critical for its pharmacological activity and chemical reactivity.

The piperidine ring in the molecule adds another layer of complexity to its structure. Piperidine is a six-membered cyclic amine, which can act as a hydrogen bond donor or acceptor depending on the substituents attached to it. In this case, the piperidine ring is connected to the benzothiazole moiety via a methylene group (-CH₂-) at the 1-position. This connection allows for flexibility in the molecule, enabling it to adopt various conformations that are essential for its biological activity.

The acetamide group attached to the piperidine ring further modifies the physical and chemical properties of the compound. Acetamides are known for their ability to form hydrogen bonds, which can influence solubility, stability, and bioavailability. The oxan (tetrahydropyran) group at the nitrogen atom of the acetamide introduces an ether linkage, which can enhance the molecule's lipophilicity and improve its permeability across biological membranes.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in targeting specific protein-protein interactions (PPIs). PPIs are critical for various cellular processes, including signal transduction, protein folding, and immune responses. However, targeting PPIs with small molecules has been challenging due to their large surface areas and lack of well-defined binding pockets.

2-[1-(6-methyl-1,3-benzothiazol-2-yl)piperidin-4-yl]-N-(oxan-4-yl)acetamide has shown promise in modulating PPIs by binding to specific regions of proteins involved in these interactions. Its unique structure allows it to interact with both hydrophobic and hydrophilic regions of proteins, making it a versatile candidate for therapeutic interventions.

In addition to its role in PPI modulation, this compound has also been investigated for its potential as an anti-inflammatory agent. Inflammation is a key factor in numerous diseases, including arthritis, cardiovascular disorders, and neurodegenerative conditions. The benzothiazole moiety in this compound exhibits anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in the production of pro-inflammatory mediators.

The synthesis of this compound involves a multi-step process that combines principles from organic chemistry and medicinal chemistry. The starting materials include aromatic compounds with sulfur-containing heterocycles, which are subjected to various reactions such as nucleophilic substitutions, condensations, and oxidations. The optimization of reaction conditions is crucial to ensure high yields and purity of the final product.

One of the key challenges in synthesizing this compound is controlling the stereochemistry at critical positions. The piperidine ring can adopt different conformations depending on steric hindrance and electronic effects. Researchers have employed advanced techniques such as asymmetric catalysis and stereoselective synthesis to achieve high enantiomeric excess (ee) in the final product.

The characterization of this compound involves a combination of analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These techniques provide detailed information about the molecular structure, purity, and crystalline properties of the compound.

In terms of applications beyond drug discovery, this compound has shown potential in materials science as well. Its unique electronic properties make it a candidate for use in organic electronics, where it could be employed as a semiconductor or an electron transport material. The benzothiazole moiety contributes to its optical properties, making it suitable for applications in optoelectronics.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of this compound under various conditions without extensive experimental work. Molecular modeling techniques such as density functional theory (DFT) calculations have been used to study its electronic structure and reactivity. These computational studies have provided valuable insights into its interaction with biological targets and its potential toxicity profile.

In conclusion, 2-[1-(6-methyl-1,3-benzothiazol-2-y)piperidin-4-y)-N-(oxan-4-y)acetamide, with CAS number 2877641-70-6, represents an exciting development in modern chemistry due to its diverse applications across multiple fields. Its unique structural features and versatile functional groups make it an ideal candidate for further research into drug discovery, anti-inflammatory therapies , organic electronics ,and beyond. As research continues ,this compound holds immense promise for advancing our understanding of complex chemical systems while providing innovative solutions to pressing scientific challenges.